5-Amino-1-(2-fluorophenyl)-1H-pyrazole-4-carbohydrazide
Overview
Description
5-Amino-1-(2-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a useful research compound. Its molecular formula is C10H10FN5O and its molecular weight is 235.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anti-Cancer Properties
- A study synthesized novel pyrazole derivatives and evaluated their biological properties, including antioxidant, anti-breast cancer, and anti-inflammatory effects. Molecular docking studies indicated that some compounds exhibited anti-inflammatory properties by showing excellent COX-2 inhibition and HRBC membrane stabilization properties, suggesting potential applications as COX-2 inhibitors or anti-inflammatory drugs (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Corrosion Protection
- Research on the corrosion protection behavior of carbohydrazide-pyrazole compounds on mild steel in HCl solution was conducted using electrochemical and computational approaches. The study found that these compounds showed significant inhibition efficiency, suggesting their potential as corrosion inhibitors (Paul, Yadav, & Obot, 2020).
Antiviral and Cytotoxic Activities
- A study investigated the synthesis of new pyrazole- and isoxazole-based heterocycles for their antiviral activity, particularly against Herpes simplex type-1 (HSV-1). Some compounds showed promising results in reducing the number of viral plaques, indicating their potential use in antiviral therapies (Dawood et al., 2011).
Antimicrobial Activity
- The synthesis of Schiff bases using a pyrazole derivative was studied, and the compounds were screened for their antimicrobial activity. Some derivatives showed excellent activity compared to others, highlighting their potential in antimicrobial applications (Puthran et al., 2019).
Structural and Crystallographic Analysis
- A study on the crystal structure of a pyrazole compound, 5-amino-4-cyano-1-[(5-methyl-1-t-butyl-4-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole, was conducted, providing insights into its molecular structure and potential applications in material science or molecular engineering (Wen, Zhu, Li, & Zhang, 2006).
Safety and Hazards
Properties
IUPAC Name |
5-amino-1-(2-fluorophenyl)pyrazole-4-carbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN5O/c11-7-3-1-2-4-8(7)16-9(12)6(5-14-16)10(17)15-13/h1-5H,12-13H2,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYBIAUHQEMAAKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N2C(=C(C=N2)C(=O)NN)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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